Cas no 439291-57-3 (4-fluoro-2-(methylsulfanyl)aniline)

• Product Name: 4-fluoro-2-(methylsulfanyl)aniline
• CAS No: 439291-57-3
• MF: C₇H₈FNS
• MW: 157.208523750305
• MDL: MFCD16744398
• CID: 4651694
• PubChem ID: 11094885
• Update Time: 2025-11-07

4-fluoro-2-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-fluoro-2-(methylthio)
• 4-fluoro-2-(methylsulfanyl)aniline

• MDL： MFCD16744398
• Inchi： 1S/C7H8FNS/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,9H2,1H3
• InChI Key： AMMSFTYNNBFRHE-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C=C1SC

Additional information on 4-fluoro-2-(methylsulfanyl)aniline

Chemical Profile of 4-fluoro-2-(methylsulfanyl)aniline (CAS No. 439291-57-3)

4-fluoro-2-(methylsulfanyl)aniline, identified by its Chemical Abstracts Service number (CAS No. 439291-57-3), is a fluorinated aromatic amine derivative featuring a methylsulfanyl group at the 2-position of the phenyl ring. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The presence of both fluorine and methylsulfanyl substituents introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The fluoro group, particularly at the para or meta position relative to the amine, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. In contrast, the methylsulfanyl (or thiomethyl) group can contribute to hydrogen bonding interactions and influence the conformational flexibility of the molecule. The combination of these two functional groups in 4-fluoro-2-(methylsulfanyl)aniline suggests potential applications in the design of bioactive compounds targeting various disease pathways.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of fluorinated amines in developing novel therapeutics. Studies indicate that fluorine substitution can enhance the binding affinity of small molecules to biological targets, often by improving hydrophobic interactions or reducing metabolic degradation. The 4-fluoro-2-(methylsulfanyl)aniline scaffold aligns with this trend, offering a promising platform for further derivatization and optimization.

In particular, the methylsulfanyl moiety has been explored in medicinal chemistry for its role in enhancing solubility and bioavailability of drug candidates. This group can also serve as a linker for constructing more complex molecular architectures, enabling the development of multivalent compounds with enhanced target specificity. The unique interplay between the fluoro and methylsulfanyl substituents in 4-fluoro-2-(methylsulfanyl)aniline may contribute to its potential as an intermediate in synthesizing novel pharmacophores.

Current research in this area focuses on leveraging structural motifs like 4-fluoro-2-(methylsulfanyl)aniline to develop inhibitors or modulators of enzyme-catalyzed reactions relevant to metabolic diseases, inflammation, and cancer. The fluorine atom's ability to engage in weak hydrogen bonds and π-stacking interactions with biological targets further enhances its utility as a pharmacological tool. Additionally, the methylsulfanyl group can participate in polar interactions, providing another layer of binding specificity.

The synthesis of 4-fluoro-2-(methylsulfanyl)aniline typically involves multi-step organic transformations, including halogenation, nucleophilic substitution, and sulfur incorporation reactions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. The growing interest in fluorinated sulfur-containing compounds underscores their potential as building blocks for next-generation drugs.

From a regulatory perspective, compounds like 4-fluoro-2-(methylsulfanyl)aniline must undergo rigorous evaluation to assess their safety and efficacy before clinical translation. Preclinical studies often involve assessing toxicity profiles, pharmacokinetic properties, and interaction with biological pathways using cell-based assays and animal models. The structural features of this compound make it an attractive candidate for further investigation into its pharmacological potential.

The integration of machine learning models into drug discovery workflows has accelerated the identification of promising candidates like 4-fluoro-2-(methylsulfanyl)aniline. These computational tools can predict biological activity based on molecular descriptors, enabling researchers to prioritize compounds for experimental validation. The combination of experimental data with predictive modeling provides a powerful approach to optimizing lead structures for therapeutic development.

In conclusion, 4-fluoro-2-(methylsulfanyl)aniline (CAS No. 439291-57-3) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of fluorine and methylsulfanyl substituents offers advantages in terms of metabolic stability, binding affinity, and solubility modulation. Ongoing studies continue to explore its utility as an intermediate for developing novel bioactive molecules, highlighting its significance in modern medicinal chemistry.